Cas no 4381-24-2 ( )

• Product Name: &nbsp
• CAS No: 4381-24-2
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 929189
• PubChem ID: 287671
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)hexane-1,2,6-tricarboxylic acid
• 3-(4-Methoxy-phenyl)-hexan-1,2,6-tricarbonsaeure
• 3-(4-methoxy-phenyl)-hexane-1,2,6-tricarboxylic acid
• AC1L67WJ
• AC1Q5V87
• AG-J-77054
• AR-1E7059
• CTK4I7754
• NSC147733
• racem.-3-Carboxy-4-< 4-methoxy-phenyl> -octan-1,8-disaeure
• NSC-147733
• 4381-24-2
• DTXSID00301983
• &nbsp;

• Inchi： 1S/C16H20O7/c1-23-11-7-5-10(6-8-11)12(3-2-4-14(17)18)13(16(21)22)9-15(19)20/h5-8,12-13H,2-4,9H2,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： KENRMDZSAPYXPD-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C(C1C=CC(=CC=1)OC)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 324.1209
• Monoisotopic Mass: 324.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.13
• LogP: 2.20920